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Compound of Interest

Compound Name: 3,5-Diacetamidobenzoic acid

Cat. No.: B1215665

For Immediate Release

This technical guide provides a comprehensive overview of the physical appearance and
properties of 3,5-Diacetamidobenzoic acid, a key intermediate in the synthesis of various
compounds of interest to researchers, scientists, and drug development professionals. This
document outlines its chemical and physical characteristics, a detailed synthesis protocol, and
a general workflow for biological activity screening.

Physicochemical Properties

3,5-Diacetamidobenzoic acid is a derivative of benzoic acid with two acetamido groups. While
specific experimental data for some of its properties are not extensively reported in publicly
available literature, the following tables summarize the known and predicted characteristics.
For comparative purposes, data for its precursor, 3,5-Diaminobenzoic acid, is also included.

Table 1: Physicochemical Properties of 3,5-Diacetamidobenzoic Acid
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Property Value Source

Molecular Formula C11H12N204

Molecular Weight 236.22 g/mol

Appearance Solid [1]
Sealed in dry, room

Storage [1]
temperature

Table 2: Physicochemical Properties of 3,5-Diaminobenzoic Acid (Precursor)

Property Value Source
Molecular Formula C7HsN20:2 [2]
Molecular Weight 152.15 g/mol [2]

White to grey powder, powder
Appearance ) ] [31141[5]
with small lumps, needle solid

Melting Point 235-238 °C (decomposes) [3114]

Boiling Point 274.61°C (rough estimate) [3]

Very soluble in water. Soluble
- in ethanol and ether. Sparingly
Solubility ] ] [11[31[5]
soluble in DMSO. Slightly

soluble in Methanol.

Keep in dark place, Sealed in
Storage [3]
dry, Room Temperature

Experimental Protocols
Synthesis of 3,5-Diacetamidobenzoic Acid

The synthesis of 3,5-Diacetamidobenzoic acid is typically achieved through the acetylation of
its precursor, 3,5-Diaminobenzoic acid. The following protocol is adapted from the synthesis of
an intermediate for 3,5-Diacetamido-2,4-diiodobenzoic acid[6].
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Materials:

3,5-Diaminobenzoic acid

Acetic anhydride

Deionized water

Hydrochloric acid (for pH adjustment, if necessary)
Procedure:

e Suspend 3,5-Diaminobenzoic acid in deionized water in a reaction vessel equipped with a
magnetic stirrer and a thermometer.

e Heat the suspension to 70-75 °C with continuous stirring.

o Slowly add acetic anhydride to the heated suspension. An exothermic reaction will occur.
Maintain the reaction temperature between 70-80 °C during the addition.

» After the complete addition of acetic anhydride, continue stirring the mixture at 70-75 °C for
an additional 1-2 hours to ensure the reaction goes to completion.

o Cool the reaction mixture to room temperature. The product, 3,5-Diacetamidobenzoic acid,
will precipitate out of the solution.

« Filter the precipitate using a Buchner funnel and wash it with cold deionized water.
e Dry the collected product under vacuum at 60-70 °C until a constant weight is achieved.

e The purity of the synthesized 3,5-Diacetamidobenzoic acid can be assessed by techniques
such as thin-layer chromatography (TLC) or high-performance liquid chromatography
(HPLC)[6].

Visualizations
Synthesis Workflow
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The following diagram illustrates the synthetic pathway for 3,5-Diacetamidobenzoic acid from

3,5-Diaminobenzoic acid.
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Caption: Synthesis of 3,5-Diacetamidobenzoic acid.

General Biological Activity Screening Workflow

While specific signaling pathways for 3,5-Diacetamidobenzoic acid are not well-documented,
the following workflow illustrates a general approach for screening its potential biological

activities.
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Caption: General workflow for biological activity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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